2-(Imidazo[1,2-a]pyridin-2-yl)acetohydrazide

• IUPAC Name: 2-imidazo[1,2-a]pyridin-2-ylacetohydrazide
• InChI: InChI=1S/C9H10N4O/c10-12-9(14)5-7-6-13-4-2-1-3-8(13)11-7/h1-4,6H,5,10H2,(H,12,14)
• InChI Key: DSRNWRPRNMPQDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=CN2C=C1)CC(=O)NN
• Molecular Formula: C9H10N4O
• Molecular Weight: 190.20 g/mol
• CAS No.: 21755-37-3

Description

2-(Imidazo[1,2-a]pyridin-2-yl)acetohydrazide is a useful research compound. Its molecular formula is C9H10N4O and its molecular weight is 190.206. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Scaffold in Medicinal Chemistry

The imidazo[1,2-a]pyridine scaffold is recognized for its versatility in medicinal chemistry, serving as a core structure for developing bioactive molecules. A comprehensive review by Garrido et al. (2021) highlights the significance of imidazo[1,2-b]pyridazine, a related heterocyclic nucleus, emphasizing its role in generating various therapeutic agents, including successful kinase inhibitors like ponatinib. This underscores the resurgence in exploring derivatives for potential medical applications, reflecting the structural and functional versatility of imidazo[1,2-a]pyridin-2-yl derivatives (Garrido et al., 2021).

Synthetic and Biological Applications

Kobak and Akkurt (2022) delve into the synthetic advancements and applications of imidazo[1,2-a]pyrimidine and its derivatives, highlighting their use in biological activities and secondary applications like corrosion inhibition. This review from 2000 to 2021 signifies the broad applicability of imidazo[1,2-a] derivatives in both chemical and biological research domains, suggesting a similar potential for 2-{Imidazo[1,2-a]pyridin-2-yl}acetohydrazide derivatives (Kobak & Akkurt, 2022).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit enzymes such as acetylcholinesterase (ache), butyrylcholinesterase (bche), and lipoxygenase (lox) . These enzymes play crucial roles in neurological function and inflammatory responses.

Mode of Action

It’s likely that the compound interacts with its targets through covalent bonding , leading to inhibition of the target enzymes’ activity .

Biochemical Pathways

Given its potential inhibitory effects on ache, bche, and lox , it may impact cholinergic signaling and lipid metabolism pathways.

Result of Action

Inhibition of ache, bche, and lox could potentially lead to changes in neurological function and inflammatory responses .

Biochemical Analysis

Biochemical Properties

It is known that imidazo[1,2-a]pyridines, a class of compounds to which 2-{Imidazo[1,2-a]pyridin-2-yl}acetohydrazide belongs, can undergo various radical reactions . These reactions can lead to the formation of new compounds with potential biological activity .

Cellular Effects

Related compounds have been shown to have potent anti-inflammatory effects in cellular models

Molecular Mechanism

It is known that imidazo[1,2-a]pyridines can undergo various radical reactions . These reactions could potentially lead to changes in gene expression or enzyme activity .